Cas no 57709-49-6 (2-Bromo-5-ethyl-1,3,4-thiadiazole)

• Product Name: 2-Bromo-5-ethyl-1,3,4-thiadiazole
• CAS No: 57709-49-6
• MF: C₄H₅BrN₂S
• MW: 193.064898252487
• MDL: MFCD08436689
• CID: 1073537
• PubChem ID: 23227837
• Update Time: 2025-04-20

2-Bromo-5-ethyl-1,3,4-thiadiazole Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-ethyl-1,3,4-thiadiazole
• ALBB-022252
• 1,3,4-Thiadiazole, 2-bromo-5-ethyl-
• DB-072362
• 57709-49-6
• F2169-0001
• 2-Bromo-5-ethyl-1,3,4-thiadiazole, AldrichCPR
• AT18854
• SCHEMBL356498
• AKOS012690224
• MFCD08436689
• EN300-86406
• CS-0263364

• MDL： MFCD08436689
• Inchi： 1S/C4H5BrN2S/c1-2-3-6-7-4(5)8-3/h2H2,1H3
• InChI Key： PZTSIRIHHWRTPI-UHFFFAOYSA-N
• SMILES： BrC1=NN=C(CC)S1

Computed Properties

• Exact Mass: 191.93568g/mol
• Monoisotopic Mass: 191.93568g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 80.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 54Ų

2-Bromo-5-ethyl-1,3,4-thiadiazole Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides